Cas no 952340-38-4 (Desacetyl 2-O-tert-Butyldimethylsilyl Prasugrel)

• Product Name: Desacetyl 2-O-tert-Butyldimethylsilyl Prasugrel
• CAS No: 952340-38-4
• MF: C₂₄H₃₂FNO₂SSi
• MW: 445.665289878845
• CID: 1063700
• Update Time: 2025-06-08

Desacetyl 2-O-tert-Butyldimethylsilyl Prasugrel Chemical and Physical Properties

Names and Identifiers

• Desacetyl 2-O-tert-Butyldimethylsilyl Prasugrel
• 2-(2-((tert-butyldimethylsilyl)oxy)-6,7-dihydrothieno[3,2-c]pyridin-5(4H)-yl)-1-cyclopropyl-2-(2-fluorophenyl)ethanone
• 2-(tert-Butyldimethylsilyloxy)-5-(α-cyclopropylcarbonyl-2-fluorobenzyl)-4,5,6,7-tetrahydrothieno[3,2-c]pyridine

• Inchi： 1S/C24H32FNO2SSi/c1-24(2,3)30(4,5)28-21-14-17-15-26(13-12-20(17)29-21)22(23(27)16-10-11-16)18-8-6-7-9-19(18)25/h6-9,14,16,22H,10-13,15H2,1-5H3
• InChI Key： JXKWYJOETGEQIV-UHFFFAOYSA-N
• SMILES： S1C(=CC2=C1CCN(C2)C(C1C=CC=CC=1F)C(C1CC1)=O)O[Si](C)(C)C(C)(C)C

Computed Properties

• Exact Mass: 445.19100

Experimental Properties

• PSA: 57.78000
• LogP: 6.28760

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyridines

Additional information on Desacetyl 2-O-tert-Butyldimethylsilyl Prasugrel

Comprehensive Overview of Desacetyl 2-O-tert-Butyldimethylsilyl Prasugrel (CAS No. 952340-38-4)

Desacetyl 2-O-tert-Butyldimethylsilyl Prasugrel (CAS No. 952340-38-4) is a key intermediate in the synthesis of Prasugrel, a widely used antiplatelet agent. This compound plays a critical role in pharmaceutical research and development, particularly in the optimization of drug formulations. The tert-Butyldimethylsilyl (TBDMS) protecting group enhances the stability and reactivity of the molecule, making it indispensable in synthetic chemistry. Researchers and manufacturers often seek this compound for its high purity and reliability in producing Prasugrel-based medications.

The growing demand for Desacetyl 2-O-tert-Butyldimethylsilyl Prasugrel is driven by advancements in cardiovascular therapeutics. With increasing cases of thrombosis and related disorders, the need for efficient antiplatelet agents like Prasugrel has surged. This intermediate ensures the scalability and cost-effectiveness of drug production, addressing challenges in large-scale manufacturing. Its unique chemical properties, such as selective protection of hydroxyl groups, make it a preferred choice for chemists working on Prasugrel derivatives.

In recent years, the pharmaceutical industry has focused on improving the bioavailability and metabolic stability of drugs. Desacetyl 2-O-tert-Butyldimethylsilyl Prasugrel contributes significantly to this goal by enabling precise modifications during synthesis. The compound’s compatibility with various reaction conditions and solvents further enhances its utility in research labs and industrial settings. As a result, it has become a topic of interest in scientific publications and patent applications.

Another area of interest is the environmental impact of pharmaceutical synthesis. The use of Desacetyl 2-O-tert-Butyldimethylsilyl Prasugrel aligns with green chemistry principles, as it reduces waste and improves yield efficiency. Researchers are exploring eco-friendly alternatives for protecting groups, and the TBDMS moiety remains a benchmark due to its balance of performance and sustainability. This aligns with global trends toward greener drug manufacturing processes.

From a regulatory perspective, Desacetyl 2-O-tert-Butyldimethylsilyl Prasugrel meets stringent quality standards required for pharmaceutical intermediates. Its CAS No. 952340-38-4 ensures traceability and compliance with international guidelines. Laboratories and manufacturers prioritize this compound for its consistency and reproducibility, which are crucial for regulatory approvals and clinical trials. The compound’s role in the supply chain of Prasugrel underscores its importance in modern medicine.

Looking ahead, the application of Desacetyl 2-O-tert-Butyldimethylsilyl Prasugrel is expected to expand beyond cardiovascular drugs. Its versatility in organic synthesis opens doors for developing new therapeutic agents targeting other diseases. Innovations in drug delivery systems, such as nanoparticles and prodrugs, may further leverage this intermediate’s properties. As the pharmaceutical landscape evolves, this compound will remain a cornerstone in drug discovery and development.